Cas no 6672-69-1 (9-azatricyclo9.4.0.0,2,7pentadeca-1(15),2,4,6,11,13-hexaene)

• Product Name: 9-azatricyclo9.4.0.0,2,7pentadeca-1(15),2,4,6,11,13-hexaene
• CAS No: 6672-69-1
• MF: C₁₄H₁₃N
• MW: 195.259723424911
• CID: 516079
• PubChem ID: 81183
• Update Time: 2025-07-08

9-azatricyclo9.4.0.0,2,7pentadeca-1(15),2,4,6,11,13-hexaene Chemical and Physical Properties

Names and Identifiers

• 5H-Dibenz[c,e]azepine,6,7-dihydro-
• 6,7-dihydro-5H-dibenz[c,e]azepine
• 9-azatricyclo9.4.0.0,2,7pentadeca-1(15),2,4,6,11,13-hexaene
• SCHEMBL1165406
• EN300-148782
• BRN 0152364
• 5H-Dibenz(c,e)azepine, 6,7-dihydro-
• 5H-Dibenz[c,e]azepine, 6,7-dihydro-
• DTXSID60985283
• 6672-69-1
• 6,7-Dihydro-5H-dibenzo[c,E]azepine #
• 6,7-dihydro-5H-benzo[d][2]benzazepine
• 9-azatricyclo[9.4.0.0,2,7]pentadeca-1(15),2,4,6,11,13-hexaene
• Ro 2-3421
• AKOS005216270
• 3,4,5,6-Dibenzohomopiperidine
• 6,7-Dihydro-5H-dibenzo[c,E]azepine
• 6,7-Dihydro-5H-dibenz(c,e)azepine

• MDL： MFCD01731347
• Inchi： 1S/C14H13N/c1-3-7-13-11(5-1)9-15-10-12-6-2-4-8-14(12)13/h1-8,15H,9-10H2
• InChI Key： FHYFQRCUSZETDW-UHFFFAOYSA-N
• SMILES： N1CC2C=CC=CC=2C2C=CC=CC=2C1

Computed Properties

• Exact Mass: 195.105
• Monoisotopic Mass: 195.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.085
• Boiling Point: 361.1°C at 760 mmHg
• Flash Point: 186.8°C
• Refractive Index: 1.602

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines

Additional information on 9-azatricyclo9.4.0.0,2,7pentadeca-1(15),2,4,6,11,13-hexaene

9-Azatricyclo[9.4.0.0²,⁷]pentadeca-1(15),2,4,6,11,13-hexaene: A Comprehensive Overview

The compound with CAS No 6672-69-1, commonly referred to as 9-azatricyclo[9.4.0.0²,⁷]pentadeca-1(15),2,4,6,11,13-hexaene, is a highly complex and intriguing molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique tricyclic structure, which combines elements of azacycles and fused aromatic systems, making it a subject of interest for both theoretical and applied research.

Recent studies have highlighted the potential of 9-azatricyclo[9.4.0.0²,⁷]pentadeca-1(15),2,4,6,11,13-hexaene in the development of advanced materials with tailored electronic properties. Researchers have explored its ability to act as a precursor for the synthesis of novel π-conjugated systems, which are crucial in the design of organic semiconductors and light-emitting diodes (LEDs). The compound's aromatic stability and electron delocalization properties make it an ideal candidate for such applications.

In addition to its electronic properties, the compound has shown promise in the field of drug discovery. Its complex structure provides a unique scaffold for the development of bioactive molecules with potential applications in oncology and neurodegenerative diseases. Recent experiments have demonstrated that derivatives of this compound exhibit moderate cytotoxicity against certain cancer cell lines, suggesting its potential as a lead compound for further optimization.

The synthesis of 9-azatricyclo[9.4.0.0²,⁷]pentadeca-1(15),2,4,6,11,13-hexaene involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the tricyclic core through a series of cyclization reactions and subsequent functionalization to achieve the desired substituents. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions.

From a structural perspective, the compound's tricyclic framework is characterized by a fused bicyclo system and an azacycle moiety that contributes to its rigidity and planarity. These features are essential for its electronic properties and reactivity in various chemical transformations.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to enhance its scalability and reduce production costs. Additionally, efforts are being made to explore its applications in emerging fields such as nanotechnology and green chemistry.

In conclusion,9-azatricyclo[9.4.0.]pentadeca-hexaene represents a fascinating example of how complex molecular architectures can lead to innovative solutions in multiple scientific domains.